N-methoxy-N,1-dimethyl-1H-imidazole-5-carboxamide

• CAS No.: 592554-79-5
• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• IUPAC Name: N-methoxy-N,3-dimethylimidazole-4-carboxamide
• InChI: InChI=1S/C7H11N3O2/c1-9-5-8-4-6(9)7(11)10(2)12-3/h4-5H,1-3H3
• InChI Key: OIBLLPCEDOTORN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C(=O)N(C)OC

Description

N-methoxy-N,1-dimethyl-1H-imidazole-5-carboxamide is a useful research compound. Its molecular formula is C7H11N3O2 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (5.51 mL, 39.646 mmol) was added slowly to a mixture of commercially available 1-methyl-1H-imidazole-5-carboxylic acid (2 g, 15.859 mmol), N,O-dimethylhydroxylamine hydrochloride (1.55 g, 15.859 mmol), and EDCI (3.65 g, 19.03 mmol) in CH2Cl2 (10 mL). The mixture was stirred at room temperature for 72 hours then quenched with saturated aqueous NaHCO3. Water (50 mL) was added followed by additional CH2Cl2. The mixture was stirred for 10 minutes and layers were separated. The CH2Cl2 layer was dried over Na2SO4, then filtered. The solvent was removed under reduced pressure and the residual oil chromatographed (CH2Cl2/EtOAc) to provide the product as a solid.